Cas no 21933-19-7 (2-azabicyclo[2.2.2]octan-4-ylmethanol)

• Product Name: 2-azabicyclo[2.2.2]octan-4-ylmethanol
• CAS No: 21933-19-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5290555
• PubChem ID: 55287767
• Update Time: 2026-03-10

2-azabicyclo[2.2.2]octan-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-4-methanol
• 2-azabicyclo[2.2.2]octan-4-ylmethanol

• Inchi： 1S/C8H15NO/c10-6-8-3-1-7(2-4-8)9-5-8/h7,9-10H,1-6H2
• InChI Key： ARMQTIUPLXHQDA-UHFFFAOYSA-N
• SMILES： C12CCC(CO)(CC1)CN2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-azabicyclo[2.2.2]octan-4-ylmethanol

Introduction to 2-azabicyclo[2.2.2]octan-4-ylmethanol (CAS No: 21933-19-7)

2-azabicyclo[2.2.2]octan-4-ylmethanol, identified by the Chemical Abstracts Service Number (CAS No) 21933-19-7, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This bicyclic amine derivative features a tricyclic framework composed of two six-membered rings and one five-membered ring, with an azacycloalkane core that imparts distinct stereochemical and electronic properties. The presence of a hydroxymethyl group at the 4-position further enhances its potential as a versatile building block in drug discovery.

The molecular architecture of 2-azabicyclo[2.2.2]octan-4-ylmethanol makes it an intriguing candidate for further exploration in medicinal chemistry. The bicyclic system provides rigidity, which can be advantageous in designing molecules with improved metabolic stability and binding affinity to biological targets. Additionally, the azabicycloalkane moiety introduces a nitrogen atom that can participate in hydrogen bonding interactions, a key feature in the design of small-molecule inhibitors and activators.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-azabicyclo[2.2.2]octan-4-ylmethanol with various biological targets. Studies suggest that this compound may exhibit potential as an allosteric modulator or scaffold for developing novel therapeutics targeting neurological disorders, inflammation, and infectious diseases. The unique conformational flexibility of the tricyclic system allows for fine-tuning of pharmacokinetic properties, making it a promising candidate for further optimization.

In the context of drug discovery, the hydroxymethyl group at the 4-position of 2-azabicyclo[2.2.2]octan-4-ylmethanol offers multiple opportunities for chemical modification. This functional group can be readily incorporated into larger molecules through etherification, esterification, or amidation reactions, enabling the synthesis of libraries of derivatives with tailored biological activities. Such modifications are crucial for optimizing pharmacological profiles, including solubility, bioavailability, and target specificity.

Current research in this area has highlighted the compound's potential as a precursor for kinase inhibitors and G protein-coupled receptor (GPCR) modulators. The rigid bicyclic scaffold mimics natural product structures known to interact with these targets effectively. Furthermore, the azabicycloalkane core has been shown to enhance binding affinity through favorable interactions with aromatic residues in protein binding pockets.

The synthesis of 2-azabicyclo[2.2.2]octan-4-ylmethanol has been optimized using state-of-the-art organic methodologies, including transition-metal-catalyzed cycloadditions and ring-closing metathesis reactions. These synthetic approaches have enabled high-yield production of the compound under mild conditions, making it accessible for large-scale applications in drug discovery programs.

One particularly notable application of CAS No: 21933-19-7 is its use as a scaffold in fragment-based drug design (FBDD). Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with high affinity before being linked together to form more potent inhibitors. The structural features of 2-azabicyclo[2.2.2]octan-4-ylmethanol make it an ideal candidate for such studies due to its rigid framework and multiple sites for chemical diversification.

Another emerging area where this compound has shown promise is in the development of chiral drugs. The tricyclic system provides multiple stereocenters that can be selectively modified to produce enantiomerically pure compounds with enhanced pharmacological activity and reduced side effects.

The pharmacokinetic properties of CAS No: 21933-19-7 have been thoroughly investigated using in silico models and experimental techniques such as liquid chromatography-mass spectrometry (LCMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies indicate that the compound exhibits favorable oral bioavailability and moderate metabolic stability, suggesting its potential as a viable lead compound for further development.

In conclusion, cas no: 21933-197 represents a structurally intriguing molecule with significant potential in medicinal chemistry and drug discovery. Its unique bicyclic framework, combined with functional groups amenable to chemical modification, makes it an attractive scaffold for developing novel therapeutics targeting a wide range of diseases.